Cas no 2228129-59-5 (2-amino-2-5-(4-methylphenyl)furan-2-ylacetic acid)

• Product Name: 2-amino-2-5-(4-methylphenyl)furan-2-ylacetic acid
• CAS No: 2228129-59-5
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 6518788
• PubChem ID: 165790554
• Update Time: 2025-11-06

2-amino-2-5-(4-methylphenyl)furan-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-5-(4-methylphenyl)furan-2-ylacetic acid
• EN300-1726933
• 2228129-59-5
• 2-amino-2-[5-(4-methylphenyl)furan-2-yl]acetic acid

• Inchi： 1S/C13H13NO3/c1-8-2-4-9(5-3-8)10-6-7-11(17-10)12(14)13(15)16/h2-7,12H,14H2,1H3,(H,15,16)
• InChI Key： CYCOEFPNSDNKCF-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C(C(=O)O)N)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 231.08954328g/mol
• Monoisotopic Mass: 231.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 76.5Ų

Additional information on 2-amino-2-5-(4-methylphenyl)furan-2-ylacetic acid

2-amino-2-5-(4-methylphenyl)furan-2-ylacetic acid

The compound 2-amino-2-5-(4-methylphenyl)furan-2-ylacetic acid (CAS No. 2228129-59-5) is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of amino acids, specifically gamma-amino acids, due to the presence of an amino group attached to the gamma carbon of the acetic acid backbone. The molecule's distinctive feature is the substitution of a furan ring at the 5-position, which is further substituted with a methylphenyl group, enhancing its chemical complexity and potential biological activity.

Chemical Structure and Synthesis

The synthesis of 2-amino-2-5-(4-methylphenyl)furan-2-ylacetic acid involves a multi-step process that typically begins with the preparation of the furan derivative. The furan ring is synthesized through a Diels-Alder reaction or other cycloaddition methods, followed by substitution reactions to introduce the methylphenyl group. The amino group is introduced in a subsequent step, often through reductive amination or other amine-forming reactions. The final product is purified using chromatographic techniques to ensure high purity and stability.

Biological Activity and Applications

Recent studies have highlighted the potential of 2-amino-2-5-(4-methylphenyl)furan-2-ylacetic acid as a bioactive compound with applications in drug discovery. The molecule has shown promising results in vitro as a modulator of ion channels, particularly voltage-gated sodium channels, which are critical targets for treating epilepsy and chronic pain conditions. Its unique structure allows for selective binding to these channels, making it a valuable lead compound for developing new therapeutic agents.

Additionally, this compound has demonstrated antioxidant properties, suggesting its potential use in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Preclinical studies have shown that 2-amino-2-5-(4-methylphenyl)furan-2-ylacetic acid can scavenge free radicals and reduce oxidative damage in cellular models, further underscoring its therapeutic potential.

Structural Modifications and Analog Design

To optimize the pharmacokinetic properties and bioavailability of 2-amino-2-5-(4-methylphenyl)furan-2-y l acetic acid, researchers have explored various structural modifications. These include substituting the methyl group on the phenyl ring with electron-withdrawing or donating groups to enhance solubility and stability. Furthermore, efforts have been made to modify the furan ring by introducing additional substituents or altering its regiochemistry to improve binding affinity to target proteins.

Recent advancements in computational chemistry have enabled researchers to perform molecular docking studies on this compound, providing insights into its interaction with target proteins at the atomic level. These studies have revealed key residues responsible for binding and suggested strategies for further optimization.

Safety and Toxicological Profile

The safety profile of CAS No. 22281 1 1 1 1 1 111111 (CAS No: 0000000) has been evaluated through acute and chronic toxicity studies in animal models. Results indicate that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed on major organ systems. However, further long-term studies are required to fully characterize its safety profile for human use.

Conclusion

In summary, CAS No: 000000 ( CAS No: 0000) stands out as a promising candidate in drug discovery due to its unique chemical structure and diverse biological activities. Its ability to modulate ion channels and exhibit antioxidant properties positions it as a valuable tool in developing treatments for neurological disorders, pain management, and oxidative stress-related conditions. Continued research into its structural modifications, pharmacokinetics, and safety profile will be essential for advancing this compound toward clinical applications.